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Compound of Interest

Compound Name: 3-Phenoxyphenol

Cat. No.: B1222215 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3-Phenoxyphenol for

Material Science

Introduction
3-Phenoxyphenol is an organic compound with the chemical formula C₁₂H₁₀O₂. It belongs to

the class of diaryl ethers and is characterized by a phenol group substituted with a phenoxy

group at the meta position. This unique structure imparts a combination of flexibility, thermal

stability, and reactivity that makes it a valuable building block in material science, particularly in

the synthesis of high-performance polymers. This guide provides a comprehensive overview of

the core physicochemical properties of 3-phenoxyphenol, detailed experimental protocols for

their determination, and an exploration of their relevance in material science applications.

Physicochemical Properties
The material science applications of 3-phenoxyphenol are directly influenced by its inherent

physicochemical properties. These properties dictate its processing conditions, reactivity in

polymerization reactions, and the characteristics of the resulting materials. A summary of these

key properties is presented below.
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Property Value Units

Molecular Formula C₁₂H₁₀O₂

Molecular Weight 186.21 g/mol

Melting Point 64-67 °C

Boiling Point 315 °C

Density 1.23 g/cm³

pKa 9.8

Solubility

Soluble in methanol, ethanol,

diethyl ether, and acetone.

Insoluble in water.

Appearance
Off-white to pale yellow

crystalline solid

Experimental Protocols
Accurate determination of the physicochemical properties of 3-phenoxyphenol is crucial for its

effective utilization in material science. The following are detailed methodologies for key

experimental procedures.

Melting Point Determination
The melting point of 3-phenoxyphenol can be determined using the capillary method with a

melting point apparatus.

Procedure:

A small amount of finely powdered 3-phenoxyphenol is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate (e.g., 1-2 °C/min) near the expected melting point.
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The temperature at which the substance starts to melt and the temperature at which it

becomes completely liquid are recorded as the melting range.

Boiling Point Determination
The boiling point of 3-phenoxyphenol can be determined using the distillation method.

Procedure:

A sample of 3-phenoxyphenol is placed in a distillation flask with a few boiling chips.

The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned

just below the side arm of the flask.

The flask is heated, and the temperature is recorded when the liquid boils and a steady

stream of distillate is collected. This temperature is the boiling point.

Solubility Determination
The solubility of 3-phenoxyphenol in various solvents can be determined by the equilibrium

solubility method.

Procedure:

An excess amount of 3-phenoxyphenol is added to a known volume of the solvent in a

sealed container.

The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium

(e.g., 24 hours).

The saturated solution is then filtered to remove the undissolved solid.

A known volume of the filtrate is taken, the solvent is evaporated, and the mass of the

dissolved 3-phenoxyphenol is measured. The solubility is then calculated.

pKa Determination
The acid dissociation constant (pKa) of the phenolic hydroxyl group in 3-phenoxyphenol can

be determined by potentiometric titration.
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Procedure:

A known concentration of 3-phenoxyphenol is dissolved in a suitable solvent mixture (e.g.,

water-methanol).

The solution is titrated with a standardized solution of a strong base (e.g., NaOH) while

monitoring the pH using a calibrated pH meter.

A titration curve of pH versus the volume of titrant added is plotted.

The pKa is determined from the pH at the half-equivalence point of the titration curve.

Material Science Applications
The physicochemical properties of 3-phenoxyphenol are pivotal to its applications in material

science, primarily as a monomer in the synthesis of high-performance polymers such as

poly(ether ether ketone) (PEEK) and other poly(aryl ether ketone)s (PAEKs).

The presence of the ether linkage in 3-phenoxyphenol provides flexibility to the resulting

polymer backbone, while the aromatic rings contribute to thermal stability and mechanical

strength. The phenolic hydroxyl group serves as a reactive site for nucleophilic aromatic

substitution reactions during polymerization.
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Synthesis of 3-Phenoxyphenol
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Caption: Synthesis workflow for 3-phenoxyphenol via Ullmann condensation.

The polymerization process involving 3-phenoxyphenol typically follows a nucleophilic

aromatic substitution mechanism. The phenoxide ion, generated by deprotonation of the

hydroxyl group with a base, acts as a nucleophile, attacking an activated aromatic dihalide.
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Polymerization with 3-Phenoxyphenol
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Caption: Polymerization pathway involving 3-phenoxyphenol.

Conclusion
3-Phenoxyphenol is a key monomer in the development of advanced materials. Its well-

defined physicochemical properties, including its melting and boiling points, solubility, and the

reactivity of its phenolic hydroxyl group, are fundamental to its successful application in the

synthesis of high-performance polymers. A thorough understanding of these properties and the

experimental methods for their determination is essential for researchers and scientists in the

field of material science to innovate and develop new materials with tailored characteristics.

To cite this document: BenchChem. [physicochemical properties of 3-phenoxyphenol for
material science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222215#physicochemical-properties-of-3-
phenoxyphenol-for-material-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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